Cas no 1630815-42-7 (tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate)

Technical Introduction: tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate is a chiral azetidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and an aminomethyl substituent. Its stereospecific (R)-configuration and rigid azetidine ring structure make it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive compounds. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The compound’s constrained ring system and amine functionality offer versatility in constructing complex molecular architectures, such as peptidomimetics or small-molecule inhibitors. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate structure

1630815-42-7 structure

Product Name:tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate

CAS No:1630815-42-7

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

MDL:MFCD28166350

CID:3165407

PubChem ID:91825928

Update Time:2025-06-07

tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate
- (R)-tert-Butyl2-(aminomethyl)-2-methylazetidine-1-carboxylate
- CS-0057193
- SB46717
- (2R)-1-Boc-2-(aminomethyl)-2-methylazetidine
- P14631
- (R)-tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate
- 1630815-42-7
- MDL： MFCD28166350
- Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-6-5-10(12,4)7-11/h5-7,11H2,1-4H3/t10-/m1/s1
- InChI Key： UKKWLYCFJANZTK-SNVBAGLBSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@]1(C)CN)=O

Computed Properties

Exact Mass: 200.152477885Da
Monoisotopic Mass: 200.152477885Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.6Å²

tert-Butyl (2R)-2-(aminomethyl)-2-methylazetidine-1-carboxylate Pricemore >>

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